1-(4-bromophenyl)-3-[1-phenyl-3-(3-pyridinyl)-1H-pyrazol-4-yl]-2-propen-1-one

• IUPAC Name: (E)-1-(4-bromophenyl)-3-(1-phenyl-3-pyridin-3-ylpyrazol-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C23H16BrN3O/c24-20-11-8-17(9-12-20)22(28)13-10-19-16-27(21-6-2-1-3-7-21)26-23(19)18-5-4-14-25-15-18/h1-16H/b13-10+
• InChI Key: FDBMPPWRQYUEAE-JLHYYAGUSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CN=CC=C3)C=CC(=O)C4=CC=C(C=C4)Br
• Isomeric SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CN=CC=C3)/C=C/C(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C23H16BrN3O
• Molecular Weight: 430.3 g/mol

Description

1-(4-bromophenyl)-3-[1-phenyl-3-(3-pyridinyl)-1H-pyrazol-4-yl]-2-propen-1-one, also known as BRPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BRPP is a heterocyclic compound with a molecular formula of C23H17BrN4O, and a molecular weight of 451.31 g/mol.

Scientific Research Applications

1-(4-bromophenyl)-3-[1-phenyl-3-(3-pyridinyl)-1H-pyrazol-4-yl]-2-propen-1-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies reporting its ability to inhibit the proliferation of cancer cells. Additionally, this compound has been reported to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases. In material science, this compound has been used as a building block for the synthesis of fluorescent materials and metal-organic frameworks. In catalysis, this compound has been used as a ligand for the synthesis of various metal complexes, which have shown excellent catalytic activity in various reactions.

Mechanism of Action

The mechanism of action of 1-(4-bromophenyl)-3-[1-phenyl-3-(3-pyridinyl)-1H-pyrazol-4-yl]-2-propen-1-one is not fully understood, but studies have reported that it acts by inhibiting the activity of various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Additionally, this compound has been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
This compound has been reported to possess various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. Studies have reported that this compound inhibits the activity of COX-2, which is responsible for the production of pro-inflammatory cytokines. Additionally, this compound has been reported to scavenge free radicals and reduce oxidative stress, which is associated with various inflammatory diseases. In cancer cells, this compound has been reported to induce apoptosis by activating the caspase pathway, leading to the death of cancer cells.

Advantages and Limitations for Lab Experiments

1-(4-bromophenyl)-3-[1-phenyl-3-(3-pyridinyl)-1H-pyrazol-4-yl]-2-propen-1-one has several advantages for lab experiments, including its high purity and stability, which make it easy to handle and store. Additionally, this compound is readily available and can be synthesized in good yields. However, one of the limitations of using this compound in lab experiments is its relatively high cost compared to other compounds. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Future Directions

There are several future directions for the study of 1-(4-bromophenyl)-3-[1-phenyl-3-(3-pyridinyl)-1H-pyrazol-4-yl]-2-propen-1-one, including its potential applications in drug discovery and material science. In drug discovery, this compound can be further studied as a potential anticancer agent and anti-inflammatory agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various diseases. In material science, this compound can be further studied as a building block for the synthesis of fluorescent materials and metal-organic frameworks. Additionally, further studies are needed to explore the catalytic activity of metal complexes synthesized using this compound as a ligand.
Conclusion
In conclusion, this compound is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound can be synthesized through different methods, and has been extensively studied for its potential applications in medicinal chemistry, material science, and catalysis. This compound possesses various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. While this compound has several advantages for lab experiments, further studies are needed to fully understand its mechanism of action and potential applications in various fields.